Cas no 130783-32-3 (Benzoylgomisin O)

• Product Name: Benzoylgomisin O
• CAS No: 130783-32-3
• MF: C₃₀H₃₂O₈
• MW: 520.570289611816
• CID: 2059482
• PubChem ID: 91826818
• Update Time: 2025-03-27

Benzoylgomisin O Chemical and Physical Properties

Names and Identifiers

• 6-O-benzoylgomisin
• Benzoylgomisin O
• 6-O-Benzoylgomisin O
• Q27294283
• Y5AT2L2CHO
• 130783-32-3
• AKOS037515076
• HY-N2266
• Benzo(3,4)cycloocta(1,2-f)(1,3)benzodioxol-5-ol, 5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethyl-, 5-benzoate, (5R,6S,7S)-
• CS-0019595
• FS-7516
• [(8R,9S,10S)-3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-1(19),2,4,6,12,14(18)-hexaen-8-yl] benzoate
• Benzoylgomisin O, (+)-
• UNII-Y5AT2L2CHO
• (8R,9S,10S)-3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.0(2),?.0(1)?,(1)?]nonadeca-1(12),2(7),3,5,13,18-hexaen-8-yl benzoate
• DA-49944
• FB74449

• Inchi： 1S/C30H32O8/c1-16-12-19-13-22-27(37-15-36-22)28(34-5)23(19)24-20(14-21(32-3)26(33-4)29(24)35-6)25(17(16)2)38-30(31)18-10-8-7-9-11-18/h7-11,13-14,16-17,25H,12,15H2,1-6H3/t16-,17-,25+/m0/s1
• InChI Key： XUGSROZUUURBSW-XOWTYJCDSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)[C@H]1C2C=C(C(=C(C=2C2C(=C3C(=CC=2C[C@H](C)[C@@H]1C)OCO3)OC)OC)OC)OC

Computed Properties

• Exact Mass: 520.20971797 g/mol
• Monoisotopic Mass: 520.20971797 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 520.6
• XLogP3: 6.2
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• Color/Form: Cryst.
• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 119-120 ºC (methanol )
• Solubility: Insuluble (4.4E-5 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins